molecular formula C10H9ClN2O B8719546 [2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol CAS No. 639517-88-7

[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol

Cat. No. B8719546
CAS RN: 639517-88-7
M. Wt: 208.64 g/mol
InChI Key: LYSIVQNGOSUIMQ-UHFFFAOYSA-N
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Description

“[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol” is a chemical compound with the empirical formula C10H9ClN2O . It is a solid substance .


Molecular Structure Analysis

The molecular structure of “[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol” can be represented by the SMILES string ClC1=C (C=CC=C1)C2=NC (CO)=CN2 . The InChI key for this compound is LYSIVQNGOSUIMQ-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

“[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol” is a solid substance . Its molecular weight is 208.64 . The compound does not have a flash point .

Safety and Hazards

“[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol” is classified as a combustible solid . It does not have a flash point . Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product .

properties

CAS RN

639517-88-7

Product Name

[2-(2-chlorophenyl)-1H-imidazol-4-yl]methanol

Molecular Formula

C10H9ClN2O

Molecular Weight

208.64 g/mol

IUPAC Name

[2-(2-chlorophenyl)-1H-imidazol-5-yl]methanol

InChI

InChI=1S/C10H9ClN2O/c11-9-4-2-1-3-8(9)10-12-5-7(6-14)13-10/h1-5,14H,6H2,(H,12,13)

InChI Key

LYSIVQNGOSUIMQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NC=C(N2)CO)Cl

Origin of Product

United States

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